Cas no 71239-56-0 (20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol)
71239-56-0 structure
Product Name:20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
CAS No:71239-56-0
MF:C23H37NO7
MW:439.542387723923
CID:1749558
PubChem ID:156167
Update Time:2025-04-21
20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol Chemical and Physical Properties
Names and Identifiers
-
- 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
- DTXSID20991547
- 71239-56-0
- Aconitane-1,7,8,14-tetrol, 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxy-, (1alpha,6beta,14alpha,16beta)-
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- Inchi: 1S/C23H37NO7/c1-4-24-9-20(10-25)6-5-14(26)22-12-7-11-13(30-2)8-21(28,15(12)16(11)27)23(29,19(22)24)18(31-3)17(20)22/h11-19,25-29H,4-10H2,1-3H3
- InChI Key: PNKADVXQUJDNSJ-UHFFFAOYSA-N
- SMILES: OC12C(C3C4(CO)CCC(C3(C3CC5C(CC1(C3C5O)O)OC)C2N(CC)C4)O)OC
Computed Properties
- Exact Mass: 439.25700252g/mol
- Monoisotopic Mass: 439.25700252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 123Ų
20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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